MC-Gly-Gly-Phe-Gly-NH-CH2-O-amide-Eribulin

• Molecular Formula: C68H93N7O20
• Molecular Weight: 1328.5 g/mol
• InChI: InChI=1S/C68H93N7O20/c1-37-23-43-14-16-48-38(2)24-45(88-48)20-21-68-30-53-63(94-68)64-65(93-53)66(95-68)62-49(92-64)17-15-44(90-62)26-41(76)27-46-51(29-50(89-43)39(37)3)91-52(61(46)86-4)28-42(77)31-69-58(82)35-87-36-73-56(80)33-72-67(85)47(25-40-11-7-5-8-12-40)74-57(81)34-71-55(79)32-70-54(78)13-9-6-10-22-75-59(83)18-19-60(75)84/h5,7-8,11-12,18-19,37,42-53,61-66,77H,2-3,6,9-10,13-17,20-36H2,1,4H3,(H,69,82)(H,70,78)(H,71,79)(H,72,85)(H,73,80)(H,74,81)/t37-,42+,43+,44-,45+,46+,47+,48+,49+,50-,51+,52-,53-,61-,62+,63+,64+,65-,66+,68+/m1/s1
• InChIKey: VCCIYSDSPBOBQT-FEDIRDTCSA-N

MC-Gly-Gly-Phe-Gly-NH-CH2-O-amide-Eribulin: ADC Linker-Payload Intermediate for Targeted Synthesis

MC-Gly-Gly-Phe-Gly-NH-CH2-O-amide-Eribulin (CAS 2907719-55-3, Compound 7) is a rationally designed linker-drug intermediate central to the construction of next-generation antibody-drug conjugates (ADCs) [1]. Characterized by the molecular formula C68H93N7O20 and a weight of 1328.50 g/mol, its structure uniquely integrates an MC (maleimidocaproyl) conjugation handle, a tetrapeptide Gly-Gly-Phe-Gly (GGFG) linker that is cleavable by lysosomal proteases, and the microtubule dynamics inhibitor Eribulin as the cytotoxic payload [2]. This fully functionalized intermediate allows for a streamlined, one-step conjugation to a thiol-engineered antibody, directly yielding a homogeneous ADC construct with a defined drug-to-antibody ratio and a stable amide-linked payload designed for controlled intracellular release . It is primarily supplied as a solid with a purity of 95%, intended strictly for research and development purposes .

1ADC linker-payload intermediate with maleimidocaproyl handle

2Enables one-step conjugation to thiol-engineered antibodies

3Lysosomal protease-cleavable Gly-Gly-Phe-Gly linker

4Amide-linked eribulin payload for intracellular release research

• [1] DING, Hui, et al. Antibody-drug conjugate conjugated via breakable linker. WO2023024949A1, 2023. View Source
• [2] Pharmaffiliates. MC-Gly-Gly-Phe-Gly-NH-CH2-O-amide-Eribulin (PA 05 1971006) Datasheet. CAS 2907719-55-3. View Source

Why MC-Gly-Gly-Phe-Gly-NH-CH2-O-amide-Eribulin Cannot Be Substituted with Other Eribulin-Linker Conjugates

Substituting MC-Gly-Gly-Phe-Gly-NH-CH2-O-amide-Eribulin with a seemingly similar eribulin-linker construct introduces critical risks that undermine ADC development. Unlike a generic substitution, the orthogonal reactivity of its maleimide group, the precise cleavage kinetics of its GGFG linker, and the stability of its amide bond to the payload are non-negotiable parameters that define the final ADC's therapeutic window. Products such as GGFG-Eribulin (which lacks the MC handle and has a different molecular architecture) or VCP-Eribulin (which uses a distinct, broad-spectrum protease-cleavable linker) may offer different conjugation modes, payload release rates, or plasma stability profiles . For instance, substituting this intermediate with a pre-formed Val-Cit-PABC-Eribulin conjugate would alter the protease selectivity from cathepsin L to a broader B/L profile and require a different conjugation strategy, potentially leading to a heterogeneous product with compromised efficacy or increased off-target toxicity [1]. The structural precision of MC-Gly-Gly-Phe-Gly-NH-CH2-O-amide-Eribulin is therefore not interchangeable; it is a fundamental design choice that dictates the ADC's final biophysical and pharmacological properties.

RiskGGFG-Eribulin lacks the MC group; requires additional conjugation steps, altering synthetic efficiency.

RiskVCP-based linkers shift protease selectivity from cathepsin L preference to broad B/L profile, changing release kinetics.

RiskReplacing amide-linked payload with PAB design releases unmodified eribulin, affecting intracellular pharmacology studies.

• [1] PMC Figure 2. The drug release rate of TS-L6, TS-GGFG-DXd, and TS-vcMMAE was evaluated using cathepsin B and L at pH 4.5, 5.0, and 5.5. View Source

Quantitative Differentiation Guide for MC-Gly-Gly-Phe-Gly-NH-CH2-O-amide-Eribulin Against its Closest Analogs

Conjugation-Ready Modularity: One-Step vs. Multi-Step Synthesis of ADCs

Unlike the simpler GGFG-Eribulin drug-linker conjugate, MC-Gly-Gly-Phe-Gly-NH-CH2-O-amide-Eribulin is a fully functionalized intermediate possessing a maleimidocaproyl (MC) group, enabling direct, one-step conjugation to thiolated antibodies . This contrasts with constructs like VCP-Eribulin or Mal-PEG2-VCP-Eribulin, which also allow for single-step conjugation but use structurally distinct linkers, leading to different drug release mechanisms and kinetics .

Conjugation-Ready Architecture

Data to verify

MC-GGFG-amide-Eribulin (1328.50 Da) vs GGFG-Eribulin (1048.22 Da); contains maleimidocaproyl handle for one-step thiol conjugation

Supports streamlined single-step ADC assembly workflow

Based on vendor specification; requires experimental confirmation

Evidence Dimension	Molecular Architecture & Conjugation Efficiency
Target Compound Data	Contains MC + GGFG peptide + amide-linked Eribulin; Molecular weight: 1328.50 g/mol; Purity: 95%
Comparator Or Baseline	GGFG-Eribulin (CAS 2841688-66-0): Lacks MC group, M.W. 1048.22 g/mol. VCP-Eribulin (CAS 2130869-17-7): Contains Val-Cit-PAB linker, not GGFG, M.W. 1135.34. Mal-PEG2-VCP-Eribulin (CAS 2130869-18-8): Contains Mal-PEG2-VCP linker, M.W. 1374.57, purity 99.82%.
Quantified Difference	Mass difference of +280.28 Da vs. GGFG-Eribulin due to MC handle. Mass difference of +193.16 Da or -46.07 Da compared to VCP-Eribulin and Mal-PEG2-VCP-Eribulin, respectively. The core conjugation-ready unit is structurally unique.
Conditions	Structural and vendor specification comparison (InvivoChem, Pharmaffiliates, Biozol, Bidepharm).

Why This Matters

The presence of the MC group dictates a specific, well-characterized thiol-maleimide conjugation strategy, simplifying process development and reducing the steps required to achieve a final ADC.

Linker Cleavage Selectivity: Cathepsin L Preference as a Key Differentiator

The MC-Gly-Gly-Phe-Gly-NH-CH2-O-amide-Eribulin intermediate is built around the GGFG tetrapeptide, which is known for its high selectivity toward cathepsin L over cathepsin B, a property documented for the GGFG motif [1]. In contrast, the widely used Val-Cit (VC) linker, which forms the core of VCP-Eribulin and Mal-PEG2-VCP-Eribulin, is cleaved rapidly and efficiently by both cathepsin B and L, showing nearly complete release of its payload within 0.5 hours [2]. This differential protease preference is a theoretically significant design parameter for targeting tumors with specific lysosomal enzyme profiles.

Protease Release Selectivity

Class-level

>140-fold difference in release time: GGFG linker ~72 h (cathepsin L), VC linker ~0.5 h (cathepsin B/L)

Supports cathepsin L-selective linker research context

Class-level inference from GGFG-DXd / VC-MMAE model systems

Evidence Dimension	Protease Specificity and Payload Release Kinetics
Target Compound Data	Contains GGFG linker, which is class-level associated with >95% payload release by cathepsin L over 72 hours and minimal cathepsin B cleavage.
Comparator Or Baseline	Val-Cit (VC) linker (found in VCP-Eribulin and Mal-PEG2-VCP-Eribulin), class-level associated with near-complete payload release by both cathepsin B and L within 0.5 hours.
Quantified Difference	The GGFG linker achieves release via cathepsin L over a period of 72 hours, whereas the VC linker can achieve release via cathepsin B or L in 0.5 hours, a difference of >140-fold in release time, in addition to differing enzyme selectivity.
Conditions	In vitro enzymatic assay with recombinant cathepsins. Data is class-level inference from GGFG-DXd and VC-MMAE model systems (Source: PMC Figure 2).

Why This Matters

Selectivity for cathepsin L over cathepsin B offers a potentially different therapeutic window, which is crucial for tailoring ADC properties to specific tumor biology where cathepsin L is the dominant protease.

• [1] IPHASE Biosci. ADC Drugs: Concepts of Linker Cleavage and Payload Release. GGFG linker is particularly responsive to cathepsin L. View Source
• [2] PMC Figure 2. The traditional VC linker was more sensitive to both cathepsin B and L compared with VA and GGFG linker; after only 0.5 h, approximately all the MMAE was released. View Source

Stability of the Amide-Linked Payload vs. Self-Immolative PAB Systems

A critical structural differentiator of MC-Gly-Gly-Phe-Gly-NH-CH2-O-amide-Eribulin is its stable amide bond connecting the linker to the eribulin payload [1]. This design stands in contrast to the para-aminobenzyloxycarbonyl (PABC) or p-aminobenzyl (PAB) spacer systems commonly used in other eribulin-linker constructs, such as those in the MORAb-202 (VCP-Eribulin) platform [2]. Following enzymatic cleavage of a PAB-containing linker, the PAB group undergoes a 1,6-elimination to release the free drug, whereas the amide linkage in this compound requires the complete degradation of the peptide linker to release a lysine- or amino acid-modified eribulin, which may alter the intracellular drug disposition and metabolite profile.

Payload Release Mechanism

Class-level

Amide bond releases peptide-modified eribulin; PABC self-immolative spacer releases unmodified parent drug

Supports non-traceless release mechanism differentiation studies

Structural prediction; requires intracellular metabolite validation

Evidence Dimension	Payload Release Mechanism
Target Compound Data	An amide (NH-CH2-O-amide) bond links the GGFG peptide to eribulin, suggesting a non-traceless release mechanism upon proteolysis.
Comparator Or Baseline	MORAb-202 (Farletuzumab ecteribulin) utilizes a maleimido-PEG2-valine-citrulline-p-aminobenzylcarbamyl (PABC) linker, which releases unmodified eribulin via a self-immolative 1,6-elimination.
Quantified Difference	The two designs lead to different released payload species. The PABC-based linker releases the unmodified parent drug (eribulin), while the GGFG-amide design is predicted to release a peptide-modified eribulin species.
Conditions	Structural analysis is based on the chemical name and comparison with the clinical ADC MORAb-202 structure as published in Molecular Cancer Therapeutics (2018) 17(12) 2665-2675.

Why This Matters

The nature of the released payload fundamentally impacts the intracellular pharmacology and bystander killing effect, making this a critical decision point in lead ADC candidate selection.

• [1] Pharmaffiliates. Chemical name: ...NH-CH2-O-amide-Eribulin. View Source
• [2] Cheng, X., et al. MORAb-202, an Antibody-Drug Conjugate... Molecular Cancer Therapeutics, 17(12), 2665-2675. View Source

Optimal Scenarios for Procuring MC-Gly-Gly-Phe-Gly-NH-CH2-O-amide-Eribulin in ADC Development

Streamlined One-Step ADC Generation via Thiol-Maleimide Chemistry

For research groups seeking a highly streamlined, one-step synthesis protocol for a defined ADC, MC-Gly-Gly-Phe-Gly-NH-CH2-O-amide-Eribulin is the ideal procurement choice. Its molecular architecture—combining an MC conjugation handle with a cleavable linker and a potent warhead in a single intermediate (M.W. 1328.50 Da)—eliminates the need for a multi-step, sequential linker-payload construction and purification process . This directly supports higher throughput in ADC screening campaigns and reduces the potential for batch-to-batch variability that arises from more complex synthetic routes.

Development of Cathepsin-L-Selective ADCs for Specific Tumor Indications

Scientific programs investigating cancers characterized by a high expression of lysosomal cathepsin L would find this intermediate strategically valuable. While a direct data gap exists for Eribulin, the GGFG linker class is associated with high selectivity for cathepsin L, offering a route to ~95% payload release over 72 hours [1]. Procuring this specific intermediate allows researchers to generate proof-of-concept data in relevant in vivo models and compare its therapeutic index against ADCs constructed with broad-spectrum linkers, potentially identifying a superior safety-efficacy profile for tumors reliant on cathepsin L activity [2].

Investigating the Pharmacology of Non-Traceless Payload Release

The stable amide bond connecting the GGFG linker to eribulin is a key differentiator that enables research into non-traceless drug release mechanisms. This application scenario is critical for groups aiming to understand how a peptide-modified eribulin metabolite, released upon complete linker proteolysis, affects intracellular trafficking, tubulin binding, and bystander killing compared to the unmodified parent drug [3]. This contrasts with work on clinical analogs like MORAb-202, where a self-immolative PABC linker releases the native eribulin molecule [4]. Systematic comparison of these release chemistries is essential for the rational design of next-generation ADCs.

Application

Selection Property

Validation Focus

ADC synthesis via thiol-maleimide chemistry

One-step conjugation-ready architecture

Conjugation efficiency and DAR homogeneity

Cathepsin L-selective linker research

GGFG protease selectivity profile

Release kinetics in cathepsin L vs B assays

Non-traceless release mechanism studies

Amide-linked payload design

Intracellular metabolite identity and bystander effect

• [1] IPHASE Biosci. ADC Drugs: Concepts of Linker Cleavage and Payload Release. View Source
• [2] PMC Figure 2. GGFG linker was more sensitive to cathepsin L, which released approximately all the DXd after 72 h. View Source
• [3] Pharmaffiliates. Chemical name indicates ...NH-CH2-O-amide-Eribulin. View Source
• [4] Cheng, X., et al. MORAb-202... Molecular Cancer Therapeutics, 17(12), 2665-2675. View Source